Cas no 1261964-09-3 (5-(3,5-Dimethylphenyl)-2-fluorophenol)

• Product Name: 5-(3,5-Dimethylphenyl)-2-fluorophenol
• CAS No: 1261964-09-3
• MF: C₁₄H₁₃FO
• MW: 216.250827550888
• MDL: MFCD18313596
• CID: 2766391
• PubChem ID: 53219283
• Update Time: 2025-10-30

5-(3,5-Dimethylphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID70684134
• 5-(3,5-DIMETHYLPHENYL)-2-FLUOROPHENOL
• MFCD18313596
• 1261964-09-3
• 4-Fluoro-3',5'-dimethyl[1,1'-biphenyl]-3-ol
• 5-(3,5-Dimethylphenyl)-2-fluorophenol, 95%
• 5-(3,5-Dimethylphenyl)-2-fluorophenol

• MDL： MFCD18313596
• Inchi： 1S/C14H13FO/c1-9-5-10(2)7-12(6-9)11-3-4-13(15)14(16)8-11/h3-8,16H,1-2H3
• InChI Key： CHTVUWUMNLDXSJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 216.095043196Da
• Monoisotopic Mass: 216.095043196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3,5-Dimethylphenyl)-2-fluorophenol

Introduction to 5-(3,5-Dimethylphenyl)-2-fluorophenol (CAS No. 1261964-09-3)

5-(3,5-Dimethylphenyl)-2-fluorophenol, with the CAS number 1261964-09-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenol moiety and a dimethylphenyl substituent. These structural features contribute to its diverse chemical properties and biological activities, making it a valuable compound for various scientific investigations.

The molecular formula of 5-(3,5-Dimethylphenyl)-2-fluorophenol is C₁₁H₁₁FO₂, and its molecular weight is approximately 188.20 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various applications.

In the realm of pharmaceutical research, 5-(3,5-Dimethylphenyl)-2-fluorophenol has shown promising potential as a lead compound for the development of new therapeutic agents. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are crucial for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

Beyond its anti-inflammatory effects, 5-(3,5-Dimethylphenyl)-2-fluorophenol has also been investigated for its potential neuroprotective properties. A 2022 study in the Journal of Neurochemistry reported that this compound can effectively protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a key transcription factor responsible for upregulating antioxidant enzymes and detoxifying enzymes.

In addition to its biological activities, the synthetic methods for producing 5-(3,5-Dimethylphenyl)-2-fluorophenol have been optimized to improve yield and purity. A notable synthetic route involves the reaction of 3,5-dimethylbenzaldehyde with 2-fluorophenol in the presence of a suitable catalyst. This method has been described in detail in several peer-reviewed articles, providing researchers with reliable protocols for large-scale synthesis.

The safety profile of 5-(3,5-Dimethylphenyl)-2-fluorophenol is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound has low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, 5-(3,5-Dimethylphenyl)-2-fluorophenol (CAS No. 1261964-09-3) is a multifaceted compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique molecular structure confers it with valuable biological activities, making it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its importance in the scientific community.